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Compound of Interest
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Cat. No.: B1301775 Get Quote

Introduction

Dimethyl fluoromalonate is a crucial intermediate in the synthesis of modern agrochemicals,

particularly within the fungicide sector. Its unique chemical properties, imparted by the fluorine

atom, contribute to the high efficacy and specific modes of action of the resulting active

ingredients. This document provides a comprehensive overview of the application of dimethyl
fluoromalonate, focusing on the synthesis and biological activity of key fungicides derived

from it. It is intended for researchers, scientists, and professionals involved in the development

of new crop protection agents.

Application in Fungicide Synthesis
Dimethyl fluoromalonate serves as a key building block for the synthesis of a class of

fungicides known as Succinate Dehydrogenase Inhibitors (SDHIs). These fungicides are vital in

modern agriculture for their broad-spectrum activity and effectiveness against a wide range of

fungal pathogens. Two prominent examples of SDHI fungicides synthesized using malonate

ester precursors, closely related to dimethyl fluoromalonate, are Fluopyram and Bixafen,

both developed by Bayer CropScience. It is understood that to synthesize these fungicides, a

multi-step process is undertaken which relies on diethyl fluoromalonate or dimethyl
fluoromalonate as the starting material.[1]

Key Fungicides Derived from Malonate Precursors:
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Fluopyram: A broad-spectrum fungicide belonging to the pyridinyl-ethyl-benzamide chemical

class.[1][2] It is effective against numerous fungal diseases, including powdery mildew, gray

mold, and apple scab, in a variety of crops such as fruits, vegetables, and ornamentals.[1]

Bixafen: A systemic fungicide from the pyrazole-carboxamide chemical class.[3] It is primarily

used in cereal crops to control economically important diseases like Septoria tritici, various

rusts, and Pyrenophora species.[3]

Mechanism of Action: Inhibition of Succinate
Dehydrogenase
Both Fluopyram and Bixafen belong to the Fungicide Resistance Action Committee (FRAC)

Group 7.[3][4] Their biochemical mode of action is the inhibition of the enzyme succinate

dehydrogenase (SDH), also known as complex II, in the mitochondrial respiratory chain of

fungi.[2][3][4][5]

By blocking the SDH enzyme, these fungicides interrupt the fungal cell's energy production

(ATP synthesis) and the formation of essential precursors for amino acid synthesis.[2][3] This

disruption of cellular respiration ultimately leads to the inhibition of spore germination, germ

tube elongation, and mycelial growth, effectively controlling the fungal infection.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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